Cas no 1261798-47-3 (4'-Methyl-2,3,2'-trifluorobiphenyl)

• Product Name: 4'-Methyl-2,3,2'-trifluorobiphenyl
• CAS No: 1261798-47-3
• MF: C₁₃H₉F₃
• MW: 222.205774068832
• CID: 4991993
• Update Time: 2025-06-11

4'-Methyl-2,3,2'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-2,3,2'-trifluorobiphenyl

• Inchi： 1S/C13H9F3/c1-8-5-6-9(12(15)7-8)10-3-2-4-11(14)13(10)16/h2-7H,1H3
• InChI Key： VFFATNIWYOXPNE-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 4'-Methyl-2,3,2'-trifluorobiphenyl

Introduction to 4'-Methyl-2,3,2'-trifluorobiphenyl (CAS No. 1261798-47-3)

4'-Methyl-2,3,2'-trifluorobiphenyl (CAS No. 1261798-47-3) is a multifunctional compound with significant applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique molecular structure, which includes a biphenyl core with specific substituents that enhance its chemical and physical properties. The presence of methyl and trifluoro groups on the biphenyl scaffold imparts distinct reactivity and stability, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 4'-Methyl-2,3,2'-trifluorobiphenyl is C₁₃H₉F₃, and its molecular weight is approximately 230.19 g/mol. The compound is typically synthesized through multistep processes involving coupling reactions and fluorination steps. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these syntheses, reducing the environmental impact and cost of production.

In the pharmaceutical industry, 4'-Methyl-2,3,2'-trifluorobiphenyl has gained attention as a key intermediate in the development of novel drugs. Its unique electronic properties and structural flexibility make it an ideal candidate for designing molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. Researchers are actively exploring the potential of these derivatives in the treatment of various diseases, including chronic inflammatory disorders and certain types of cancer.

In materials science, 4'-Methyl-2,3,2'-trifluorobiphenyl is used as a building block for the synthesis of advanced functional materials. Its rigid biphenyl core and fluorinated substituents contribute to the formation of highly ordered structures with unique optical and electronic properties. These materials find applications in areas such as organic electronics, photovoltaics, and sensors. Recent research has focused on developing new polymers and copolymers incorporating this compound to enhance their performance in various technological applications.

The physical properties of 4'-Methyl-2,3,2'-trifluorobiphenyl, such as its melting point (approximately 65°C) and boiling point (around 250°C), make it suitable for use in a wide range of processes. Its solubility in common organic solvents like dichloromethane and dimethylformamide facilitates its handling and processing in laboratory and industrial settings. Additionally, the compound's low toxicity and environmental stability further enhance its appeal for practical applications.

In the realm of organic synthesis, 4'-Methyl-2,3,2'-trifluorobiphenyl serves as a versatile starting material for the preparation of complex molecules. Its reactivity can be fine-tuned by modifying the substituents on the biphenyl core or by introducing additional functional groups through selective transformations. This flexibility allows chemists to design molecules with tailored properties for specific applications. For example, recent studies have demonstrated the use of this compound in the synthesis of novel ligands for metal catalysts, which show improved activity and selectivity in catalytic reactions.

The environmental impact of 4'-Methyl-2,3,2'-trifluorobiphenyl is an important consideration in its use and production. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce energy consumption. Additionally, researchers are investigating biodegradable alternatives to ensure sustainable use of this compound in various industries.

In conclusion, 4'-Methyl-2,3,2'-trifluorobiphenyl (CAS No. 1261798-47-3) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.